Cas no 62082-69-3 (2H-1-Benzopyran-4-ol, 2-ethyl-3,4-dihydro-, trans-)

• Product Name: 2H-1-Benzopyran-4-ol, 2-ethyl-3,4-dihydro-, trans-
• CAS No: 62082-69-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 458817
• PubChem ID: 71390174
• Update Time: 2025-04-19

2H-1-Benzopyran-4-ol, 2-ethyl-3,4-dihydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-ol, 2-ethyl-3,4-dihydro-, trans-
• 62082-69-3
• DTXSID00812105
• (2S,4S)-2-Ethyl-3,4-dihydro-2H-1-benzopyran-4-ol

• Inchi： 1S/C11H14O2/c1-2-8-7-10(12)9-5-3-4-6-11(9)13-8/h3-6,8,10,12H,2,7H2,1H3/t8-,10-/m0/s1
• InChI Key： IOYMHUMHEGERFJ-WPRPVWTQSA-N
• SMILES： O1C2C=CC=CC=2[C@H](C[C@@H]1CC)O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46